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Compound of Interest

Compound Name: Alstolenine

Cat. No.: B15592823

For immediate release: This technical guide provides a comprehensive overview of the
spectroscopic data for Alstonine, a pentacyclic indole alkaloid of significant interest in
pharmaceutical research. This document is intended for researchers, scientists, and drug
development professionals, offering a centralized resource for Alstonine's nuclear magnetic
resonance (NMR), mass spectrometry (MS), and infrared (IR) data, alongside detailed
experimental methodologies.

Introduction

Alstonine is an indole alkaloid with the chemical formula C21H20N20s. It has been isolated from
various plant species, including those of the Alstonia and Rauwolfia genera.[1] Recognized for
its potential antipsychotic and anxiolytic properties, a thorough understanding of its structural
and chemical characteristics is crucial for ongoing research and development.[1][2] This guide
synthesizes the available spectroscopic data to facilitate its identification, characterization, and
further investigation.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry is a key technique for the identification and structural
elucidation of Alstonine.

Table 1: Mass Spectrometry Data for Alstonine
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Parameter Value Source
Molecular Formula C21H20N203 PubChem
Molecular Weight 348.4 g/mol PubChem
Monoisotopic Mass 348.14739 Da PubChem
Measured M+ m/z 336

Note: The discrepancy between the molecular weight and the measured M+ at m/z 336 may be
due to fragmentation or the specific ionization method used in the cited historical study.

Experimental Protocol: Mass Spectrometry

A common method for the analysis of Alstonine is Ultra-High-Performance Liquid
Chromatography coupled with Quadrupole Time-of-Flight Mass Spectrometry (UHPLC/gTOF-
MS).

e |solation: Pure Alstonine hydrochloride can be isolated from plant material (e.g., the fruit rind
of Picralima nitida) using techniques like pH-zone-refining counter-current chromatography.

e Instrumentation: An Agilent 1290 Infinity UHPLC system coupled to a 6530 Accurate-Mass
Q-TOF mass spectrometer with a Jet Stream electrospray ionization source is a suitable
setup.

o Chromatographic Separation:

Column: A Zorbax Eclipse Plus C18 column (2.1 x 100 mm, 1.8 pm).

o

[¢]

Mobile Phase: A gradient of (A) water with 0.1% formic acid and (B) acetonitrile with 0.1%
formic acid.

Flow Rate: 0.4 mL/min.

[¢]

[¢]

Column Temperature: 35°C.

o Mass Spectrometry Parameters:
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o |onization Mode: Positive ESI.

o Drying Gas (N2): Flow rate of 10 L/min at 350°C.
o Nebulizer Pressure: 45 psi.

o Sheath Gas: Flow rate of 11 L/min at 350°C.

o Capillary Voltage: 3500 V.

o Fragmentor Voltage: 120 V.

o Skimmer Voltage: 65 V.

o Mass Range: m/z 100-1700.

o Acquisition Rate: 1.5 spectra/s.

o Reference Masses: Purine (CsHaN4) at m/z 121.050873 and HP-0921 (hexakis(1H,1H,3H-
tetrafluoropropoxy)phosphazene) at m/z 922.009798 for mass correction.

Infrared (IR) Spectroscopy Data

Infrared spectroscopy provides valuable information about the functional groups present in the
Alstonine molecule.

Table 2: Infrared (IR) Spectroscopy Data for Alstonine

Wavenumber (cm~?) Assignment Source

C=0 stretch (ester) / C=C

stretch (enol ether)

1660

C=C stretch (indole ring) / C=N

stretch

1621

Experimental Protocol: Infrared (IR) Spectroscopy
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While specific parameters for the cited data are not detailed, a standard method for obtaining
the IR spectrum of a solid sample like Alstonine is the Potassium Bromide (KBr) disc technique.

e Sample Preparation: 1-2 mg of the dried Alstonine sample is finely ground with
approximately 100 mg of spectroscopic grade KBr in an agate mortar.

o Disc Formation: The mixture is pressed into a thin, transparent pellet using a hydraulic press.

o Data Acquisition: The KBr disc is placed in the sample holder of an FT-IR spectrometer. The
spectrum is typically recorded from 4000 to 400 cm~* with a resolution of 4 cm~*. Multiple
scans (e.g., 16) are accumulated to improve the signal-to-noise ratio. A background
spectrum of a pure KBr disc is recorded and subtracted from the sample spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data

NMR spectroscopy is the most powerful tool for elucidating the detailed molecular structure of
Alstonine. While complete tabulated data is not readily available in the reviewed literature,
spectral images have been published.

1H NMR Data

The *H NMR spectrum of an Alstonine standard has been recorded in deuterated methanol
(MeOH-d3). The spectrum shows characteristic signals in both the aromatic (approx. 7.0-8.0
ppm) and aliphatic (approx. 1.5-5.0 ppm) regions.[3]

Table 3: 1H NMR Spectroscopic Data for Alstonine

Chemical Shift (6 Lo Assighment
Multiplicity . Source
ppm) (Tentative)

Data not available in
tabulated format in the

reviewed literature.

13C NMR Data
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The complete assignment of the 3C NMR spectrum for Alstonine is essential for unambiguous
structure confirmation.

Table 4: 13C NMR Spectroscopic Data for Alstonine

Chemical Shift (6 ppm) Assignment (Tentative) Source

Data not available in tabulated
format in the reviewed

literature.

Experimental Protocol: NMR Spectroscopy

o Sample Preparation: The Alstonine sample is dissolved in a suitable deuterated solvent,
such as methanol-d3 (CDsOD).

 Instrumentation: Data is acquired on a high-field NMR spectrometer (e.g., 400 MHz or
higher).

o Data Acquisition: Standard 1D proton and carbon spectra are acquired. For full structural
assignment, 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC
(Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond
Correlation) are necessary.

Workflow for Spectroscopic Analysis of Alstonine

The following diagram illustrates a typical workflow for the isolation and spectroscopic
characterization of Alstonine from a plant source.
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Caption: Workflow for Alstonine Isolation and Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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